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Compound of Interest

N,N-dimethyl-2-(bromomethyl)-
Compound Name:
acrylamide

cat. No.: B1279797

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

This technical guide provides a summary of the available information for the chemical
compound with CAS number 911011-46-6, identified as 2-(Bromomethyl)-N,N-dimethyl-2-
propenamide. Due to the limited publicly available data, this document focuses on its
fundamental chemical properties and potential suppliers. At present, there is a notable absence
of published research detailing specific experimental protocols, biological activities, or
associated signaling pathways for this compound. The information presented herein is intended
to serve as a foundational resource for researchers interested in this molecule.

Chemical Properties

The fundamental chemical properties of 2-(Bromomethyl)-N,N-dimethyl-2-propenamide are
summarized in the table below. This information has been aggregated from established
chemical databases.
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Property Value Source

CAS Number 911011-46-6 [1]

2-(bromomethyl)-N,N-
IUPAC Name ) ) [1]
dimethylprop-2-enamide

Molecular Formula CeH10BrNO [1]
Molecular Weight 192.05 g/mol [1]
Canonical SMILES CN(C)C(=0)C(=C)CBr PubChem

INChI=1S/C6H10BrNO/c1-5(4-
InChl Key [1]
7)6(9)8(2)3/h1,4H2,2-3H3

Suppliers

Identifying commercial suppliers for novel or less-common research chemicals can be
challenging. The following companies have been listed as potential suppliers for CAS 911011-
46-6. It is recommended to contact these suppliers directly to confirm availability, purity, and
pricing.

¢ Shanghai Jinhuan Chemical CO., LTD.[2]
e ASIACHEM I&E (JIANGSU) CO., LTD.[2]

Note: Listing of these suppliers does not constitute an endorsement. Researchers should
perform their own due diligence before procurement.

Experimental Data and Protocols

A comprehensive search of scientific literature, including journals and patent databases, did not
yield any specific experimental protocols for the synthesis, handling, or use of 2-
(Bromomethyl)-N,N-dimethyl-2-propenamide. The absence of such information suggests that
this compound is likely a novel or not widely studied chemical.

For researchers interested in synthesizing this compound, a potential synthetic route could be
envisioned based on general principles of organic chemistry. A hypothetical workflow is
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presented below as a conceptual guide. This is a theoretical pathway and has not been
validated experimentally.

Hypothetical Synthesis Workflow
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A potential, unverified synthetic route for 2-(Bromomethyl)-N,N-dimethyl-2-propenamide.

Disclaimer: This diagram illustrates a theoretical synthetic pathway. It is not a substitute for a
validated experimental protocol. Researchers should conduct a thorough literature search for
analogous reactions and perform appropriate reaction optimization and safety assessments.

Signaling Pathways and Biological Activity

Currently, there is no available information in the public domain regarding the biological activity
of 2-(Bromomethyl)-N,N-dimethyl-2-propenamide. Consequently, no signaling pathways
associated with this compound can be described. The chemical structure, featuring a reactive
bromomethyl group and an acrylamide moiety, suggests potential for covalent modification of
biological nucleophiles, but this is purely speculative.

Conclusion and Future Directions
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2-(Bromomethyl)-N,N-dimethyl-2-propenamide (CAS 911011-46-6) is a chemical entity for
which basic chemical properties are known, but detailed experimental and biological data are
lacking. This guide provides the available foundational information to aid researchers who may
be interested in exploring the properties and potential applications of this compound.

Future research efforts could focus on:

Development and publication of a validated synthetic protocol.

Characterization of its physicochemical properties.

Screening for biological activity in various assays to elucidate its potential pharmacological
profile.

Investigation of its reactivity and potential as a chemical probe or building block in medicinal
chemistry.

As new research emerges, this technical guide will be updated to reflect the expanding
knowledge base for this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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